Cas no 61981-65-5 (9-Acridinamine, N,4-dimethyl-)

9-Acridinamine, N,4-dimethyl- structure
9-Acridinamine, N,4-dimethyl- structure
Product Name:9-Acridinamine, N,4-dimethyl-
CAS No:61981-65-5
MF:C15H14N2
MW:222.285063266754
CID:461724
PubChem ID:12296129
Update Time:2025-04-19

9-Acridinamine, N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine, N,4-dimethyl-
    • N,4-dimethylacridin-9-amine
    • DTXSID90485564
    • 61981-65-5
    • Inchi: 1S/C15H14N2/c1-10-6-5-8-12-14(10)17-13-9-4-3-7-11(13)15(12)16-2/h3-9H,1-2H3,(H,16,17)
    • InChI Key: YQYBHMSAHYFBRE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C2C=CC=C(C)C=12)NC

Computed Properties

  • Exact Mass: 222.11582
  • Monoisotopic Mass: 222.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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